Cas no 898762-33-9 (2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenon)

• Product Name: 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenon
• CAS No: 898762-33-9
• MF: C₁₉H₂₀Cl₂N₂O
• MW: 363.280902862549
• MDL: MFCD03842840
• CID: 870436
• PubChem ID: 24725500
• Update Time: 2025-05-30

2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenon Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 2,4-DICHLORO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENON
• 2,4-DICHLORO-2'-(4-METHYLPIPERAZIN-1-YLMETHYL) BENZOPHENON
• 2,4-DICHLORO-8-METHYL-2-PHENYL--4--QUINOLINE CARBOXYLIC ACID
• 2,4-Dichloro-2'-(4-methylpiperazinomethyl)benzophenon
• 898762-33-9
• (2,4-Dichlorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• MFCD03842840
• DTXSID00643895
• AKOS016021187
• 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenon

• MDL： MFCD03842840
• Inchi： 1S/C19H20Cl2N2O/c1-22-8-10-23(11-9-22)13-14-4-2-3-5-16(14)19(24)17-7-6-15(20)12-18(17)21/h2-7,12H,8-11,13H2,1H3
• InChI Key： VPBZBXGNCIOLKH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=CC=C1CN1CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 362.09500
• Monoisotopic Mass: 362.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.84760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenon

Introduction to 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898762-33-9)

2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone, with the CAS number 898762-33-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of dichloro and methylpiperazine moieties, which contribute to its potential therapeutic applications.

The molecular formula of 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone is C₁₉H₁₉Cl₂N₁O, and its molecular weight is approximately 365.31 g/mol. The compound is a white to off-white crystalline solid with a melting point ranging from 150 to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In recent years, 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone has also demonstrated potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway.

The structural diversity of 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone has also made it an attractive scaffold for chemical synthesis and drug design. Researchers have explored various modifications to the core structure to enhance its pharmacological properties and reduce potential side effects. For instance, substituting different functional groups on the piperazine ring or introducing additional chloro substituents on the benzene ring has been shown to improve the compound's potency and selectivity.

In addition to its therapeutic applications, 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone has been used as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its ability to selectively bind to specific protein targets makes it a valuable probe for understanding cellular processes and identifying novel drug targets.

The safety profile of 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2,4-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898762-33-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease models and clinical settings.